Cas no 2166654-18-6 (1,4,9-Trioxa-dispiro[4.2.4.2]tetradecan-12-ol(WX102596))

• Product Name: 1,4,9-Trioxa-dispiro[4.2.4.2]tetradecan-12-ol(WX102596)
• CAS No: 2166654-18-6
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 4638824
• PubChem ID: 131691970
• Update Time: 2025-05-22

1,4,9-Trioxa-dispiro[4.2.4.2]tetradecan-12-ol(WX102596) Chemical and Physical Properties

Names and Identifiers

• 1,4,9-Trioxa-dispiro[4.2.4.2]tetradecan-12-ol*
• 1,4,9-Trioxa-dispiro[4.2.4.2]tetradecan-12-ol(WX102596)
• 1,4,9-trioxadispiro[4.2.4?.2?]tetradecan-12-ol
• 2166654-18-6
• 1,4,9-Trioxa-dispiro[4.2.4.2]tetrad ecan-12-ol
• MFCD31731528
• W14131
• 4,9,12-trioxadispiro[4.2.48.25]tetradecan-1-ol
• 1,4,9-Trioxadispiro[4.2.4.2]tetradecan-12-ol
• WS-01433
• 1,4,9-Trioxadispiro[4.2.48.25]tetradecan-12-ol
• 1,4,9-Trioxa-dispiro[4.2.4.2]tetradecan-12-ol
• SCHEMBL24424214
• CS-0079877

• Inchi： 1S/C11H18O4/c12-9-1-6-13-10(9)2-4-11(5-3-10)14-7-8-15-11/h9,12H,1-8H2
• InChI Key： JNANZJKASNDPJC-UHFFFAOYSA-N
• SMILES： O1C2(CCC3(C(O)CCO3)CC2)OCC1

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.9Ų

Additional information on 1,4,9-Trioxa-dispiro[4.2.4.2]tetradecan-12-ol(WX102596)

Introduction to 1,4,9-Trioxa-dispiro[4.2.4.2]tetradecan-12-ol (WX102596)

1,4,9-Trioxa-dispiro[4.2.4.2]tetradecan-12-ol, also known as WX102596, is a unique organic compound with the CAS number No 2166654-18-6. This compound belongs to the class of spiro compounds, which are characterized by their spiro structure—a type of molecular architecture where two or more rings are joined at a single atom. The compound's name suggests the presence of three oxygen atoms in its structure, specifically in the form of ether linkages and an alcohol group.

The spiro structure of WX102596 is formed by the fusion of two rings at a single atom, creating a complex and rigid framework. This structural feature is significant because it can influence the compound's physical properties, such as its melting point and solubility, as well as its reactivity in various chemical reactions. The presence of multiple ether groups in the molecule also contributes to its potential applications in materials science and drug delivery systems.

Recent studies have highlighted the importance of spiro compounds like WX102596 in the development of advanced materials with tailored properties. For instance, researchers have explored the use of spiro compounds in creating self-healing polymers and stimuli-responsive materials. The unique geometry of WX102596 makes it an ideal candidate for such applications due to its ability to undergo reversible structural changes under specific conditions.

In addition to its structural uniqueness, WX102596 has shown promise in medicinal chemistry. Its ether linkages and alcohol group make it a potential candidate for drug delivery systems, where it can serve as a carrier or a stabilizing agent for bioactive molecules. Recent research has demonstrated that spiro compounds can enhance the bioavailability of drugs by protecting them from enzymatic degradation in the body.

The synthesis of WX102596 involves a multi-step process that typically includes ring-closing reactions and oxidation steps to introduce the ether and alcohol groups. These reactions require precise control over reaction conditions to ensure high yields and purity of the final product. Researchers have optimized these synthetic routes by employing catalytic methods and green chemistry principles to minimize waste and improve efficiency.

From an environmental perspective, WX102596 has been studied for its biodegradability and eco-friendly properties. Initial findings suggest that it exhibits moderate biodegradability under aerobic conditions, making it a potentially sustainable option for industrial applications.

In conclusion, WX102596 (CAS No 2166654-18-6) is a versatile compound with a unique spiro structure that offers numerous opportunities for innovation across various fields. Its potential applications in materials science, drug delivery systems, and sustainable chemistry make it a subject of ongoing research interest.